Cas no 898788-01-7 (8-(2,5-Dimethylphenyl)-8-oxooctanoic acid)

• Product Name: 8-(2,5-Dimethylphenyl)-8-oxooctanoic acid
• CAS No: 898788-01-7
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 1947062
• Update Time: 2025-10-22

8-(2,5-Dimethylphenyl)-8-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(2,5-dimethylphenyl)-8-oxo-octanoic acid
• LogP
• 8-(2,5-Dimethylphenyl)-8-oxooctanoic acid

• Inchi： 1S/C16H22O3/c1-12-9-10-13(2)14(11-12)15(17)7-5-3-4-6-8-16(18)19/h9-11H,3-8H2,1-2H3,(H,18,19)
• InChI Key： ZEGRXWUJHVOUFQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CC=1C)CCCCCCC(=O)O

Computed Properties

• Exact Mass: 262.15700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 54.37000
• LogP: 3.91130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-(2,5-Dimethylphenyl)-8-oxooctanoic acid

8-(2,5-Dimethylphenyl)-8-oxooctanoic Acid: A Comprehensive Overview

8-(2,5-Dimethylphenyl)-8-oxooctanoic acid, identified by the CAS number 898788-01-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical compounds, making it a focal point for researchers worldwide.

The molecular structure of 8-(2,5-Dimethylphenyl)-8-oxooctanoic acid consists of an octanoic acid backbone with a substituted phenyl group at the eighth position. The presence of the 2,5-dimethylphenyl group introduces steric and electronic effects that influence the compound's reactivity and solubility. This substitution pattern is particularly advantageous in creating compounds with tailored physicochemical properties, which are essential for various industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound. Researchers have employed catalytic asymmetric synthesis to produce enantiomerically pure derivatives, which are critical for pharmacological studies. The use of green chemistry principles in these syntheses has also reduced environmental impact, aligning with global sustainability goals.

In terms of applications, 8-(2,5-Dimethylphenyl)-8-oxooctanoic acid has shown promise in the development of bioactive molecules. Its ability to act as a precursor for more complex structures has been leveraged in the creation of novel antibiotics and anticancer agents. For instance, studies published in Nature Communications have demonstrated its role in enhancing drug delivery systems by improving the solubility and permeability of hydrophobic drugs.

Beyond pharmaceuticals, this compound has found utility in agrochemicals. Its ability to act as a plant growth regulator has been explored in recent agricultural research. Field trials have shown that formulations containing this compound can enhance crop yield under stress conditions such as drought or salinity. This dual functionality underscores its versatility as a chemical building block.

The environmental impact of 8-(2,5-Dimethylphenyl)-8-oxooctanoic acid has also been a topic of interest. Life cycle assessments (LCAs) conducted by leading research institutions have highlighted its favorable eco-profile compared to traditional chemicals used in similar applications. Its biodegradability and low toxicity make it a sustainable choice for various industrial processes.

In conclusion, 8-(2,5-Dimethylphenyl)-8-oxooctanoic acid, with its unique structure and versatile properties, continues to be a subject of intense research. Its applications span across multiple industries, driven by advancements in synthetic methods and an increasing focus on sustainability. As research progresses, this compound is expected to play an even more pivotal role in shaping future innovations across the chemical sciences.